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Compound of Interest

Tert-butyl 3-cyanomorpholine-4-
Compound Name:
carboxylate

Cat. No.: B048016

Essential Safety and Handling Guide: Tert-butyl 3-
cyanomorpholine-4-carboxylate

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Tert-butyl 3-cyanomorpholine-4-carboxylate. The
following procedures are designed to ensure the safe handling and disposal of this chemical in
a laboratory setting.

Chemical Identifier and Hazard Information
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Property Value

IUPAC Name tert-butyl 3-cyano-4-morpholinecarboxylate
CAS Number 518047-40-0

Physical Form Solid

Storage Temperature Room temperature

Signal Word Warning

Hazard Statements H302, H315, H319, H335

P261, P264, P270, P271, P280, P302+P352,
Precautionary Statements P304+P340, P305+P351+P338, P330,
P362+P364, P403+P233, P405, P501

Operational Plan: Step-by-Step Handling
Procedures

1. Engineering Controls and Ventilation:
o Always handle Tert-butyl 3-cyanomorpholine-4-carboxylate in a well-ventilated area.

» A chemical fume hood or a glove box is mandatory for all procedures involving this
compound to minimize inhalation exposure.[1][2][3]

e Ensure that an emergency eyewash station and safety shower are readily accessible and in
good working order.[4]

2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against
splashes.[3][4][5]

e Skin Protection:

o Wear nitrile or neoprene gloves. Double-gloving is recommended.[6]
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o A polyethylene-coated polypropylene gown or a similar chemical-resistant lab coat should
be worn over personal clothing.[6]

o Ensure complete skin coverage by tucking sleeves into gloves.

o Respiratory Protection:
o For routine handling within a fume hood, respiratory protection may not be required.

o In situations with inadequate ventilation or when handling large quantities, a NIOSH-
approved respirator with an organic vapor cartridge is necessary.[3]

3. Chemical Handling:

» Before use, carefully inspect the container for any damage.

» Avoid the formation of dust when handling the solid material.[7]

e Use non-sparking tools and equipment to prevent ignition sources.[1][2][3]

o Keep the container tightly closed when not in use.[2][3]

e Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[3]
e Wash hands thoroughly after handling.[3]

4. Spill Management:

 In case of a small spill, carefully sweep up the solid material, avoiding dust generation, and
place it in a sealed, labeled container for disposal.[7]

o For larger spills, evacuate the area and prevent entry.

o Absorb any liquid spills with an inert material such as vermiculite, sand, or earth and collect
for disposal.[2][5]

Disposal Plan: Step-by-Step Waste Management

1. Waste Collection:
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o All waste materials, including contaminated PPE, empty containers, and spill cleanup
materials, must be collected in designated, labeled, and sealed containers.

2. Waste Disposal:

o Dispose of Tert-butyl 3-cyanomorpholine-4-carboxylate and its contaminated materials as
hazardous chemical waste.

» Follow all local, state, and federal regulations for hazardous waste disposal.[2][8]
e Do not dispose of this chemical down the drain or in regular trash.[1][5]

» Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures.

Experimental Workflow and Safety Diagram
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Workflow for Handling Tert-butyl 3-cyanomorpholine-4-carboxylate
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Caption: A logical workflow diagram illustrating the key steps for the safe handling of Tert-butyl
3-cyanomorpholine-4-carboxylate from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Tert-butyl 3-
cyanomorpholine-4-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
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tert-butyl-3-cyanomorpholine-4-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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